molecular formula C21H16N4O5S B12987798 2-((5-(3-Hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methyl-3-nitrophenyl)acetamide

2-((5-(3-Hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methyl-3-nitrophenyl)acetamide

Cat. No.: B12987798
M. Wt: 436.4 g/mol
InChI Key: MXPUSYRGWANKBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to a class of 1,3,4-oxadiazole derivatives, which are widely studied for their diverse pharmacological applications, including anticancer, antimicrobial, and enzyme inhibitory activities. The structure comprises a 1,3,4-oxadiazole core substituted at the 5-position with a 3-hydroxynaphthalen-2-yl group, linked via a thioether bridge to an acetamide moiety bearing a 4-methyl-3-nitrophenyl substituent. The hydroxynaphthyl group may enhance π-π stacking interactions in biological targets, while the electron-withdrawing nitro group on the acetamide could influence electronic distribution and binding affinity.

Properties

Molecular Formula

C21H16N4O5S

Molecular Weight

436.4 g/mol

IUPAC Name

2-[[5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(4-methyl-3-nitrophenyl)acetamide

InChI

InChI=1S/C21H16N4O5S/c1-12-6-7-15(10-17(12)25(28)29)22-19(27)11-31-21-24-23-20(30-21)16-8-13-4-2-3-5-14(13)9-18(16)26/h2-10,26H,11H2,1H3,(H,22,27)

InChI Key

MXPUSYRGWANKBP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)C3=CC4=CC=CC=C4C=C3O)[N+](=O)[O-]

Origin of Product

United States

Biological Activity

The compound 2-((5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methyl-3-nitrophenyl)acetamide (CAS: 332377-28-3) is a novel chemical entity that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

The molecular formula of the compound is C20H14N4O5SC_{20}H_{14}N_{4}O_{5}S with a molar mass of approximately 422.41 g/mol. Its structure features a hydroxynaphthalene moiety linked to an oxadiazole ring and a thioether group, which may contribute to its biological activity.

Research indicates that compounds containing oxadiazole and thioether functionalities often exhibit significant biological activities, including:

  • Anticancer Activity : Compounds with similar structures have been reported to inhibit histone deacetylases (HDACs), leading to the induction of apoptosis in cancer cells. The inhibition of HDACs can alter gene expression related to cell cycle regulation and apoptosis, making them promising candidates for cancer therapy .
  • Anti-inflammatory Effects : The presence of naphthalene derivatives in similar compounds has been linked to anti-inflammatory properties. These compounds can modulate inflammatory pathways by inhibiting the activation of microglial cells and reducing the production of pro-inflammatory cytokines .

Biological Activity Studies

Several studies have evaluated the biological activity of related compounds that share structural similarities with 2-((5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methyl-3-nitrophenyl)acetamide. Below are key findings from relevant studies:

Study Findings Reference
HDAC InhibitionDemonstrated significant antiproliferative effects in various cancer cell lines.
Anti-inflammatory ActivityReduced hypoxia-induced toxicity in microglial cells by suppressing nitric oxide production.
Structure-Activity RelationshipCompounds with oxadiazole rings showed enhanced potency against RET kinase, suggesting potential for targeting specific cancer pathways.

Case Studies

  • Antitumor Activity : A study on related oxadiazole derivatives indicated that these compounds could effectively inhibit tumor growth in xenograft models by inducing apoptosis through HDAC inhibition. The study highlighted the importance of structural modifications in enhancing anticancer efficacy .
  • Neuroprotective Effects : Another investigation into naphthalene-based compounds demonstrated their ability to protect neuronal cells from oxidative stress by modulating reactive oxygen species (ROS) production and enhancing cellular antioxidant defenses .

Scientific Research Applications

Medicinal Chemistry Applications

  • Anticancer Activity :
    • Several studies have indicated that compounds containing oxadiazole moieties exhibit significant anticancer properties. The presence of the hydroxynaphthalene group may enhance the cytotoxic effects against various cancer cell lines. For instance, research has shown that derivatives of similar structures can induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators .
  • Antimicrobial Properties :
    • The compound has been tested for antimicrobial activity against a range of pathogens. Its thioether linkage is believed to contribute to its efficacy against bacterial strains, including resistant strains . This makes it a candidate for developing new antibiotics in the face of rising antimicrobial resistance.
  • Anti-inflammatory Effects :
    • Preliminary studies suggest that this compound may possess anti-inflammatory properties. The nitrophenyl group is known for its potential to inhibit pro-inflammatory cytokines, which could be beneficial in treating inflammatory diseases .

Material Science Applications

  • Organic Electronics :
    • The unique electronic properties of 1,3,4-oxadiazoles make them suitable for applications in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research indicates that incorporating such compounds into polymer matrices can enhance the charge transport properties and overall device efficiency .
  • Sensors :
    • The compound's ability to interact with various analytes can be exploited in sensor technology. Its sensitivity to environmental changes allows for potential applications in detecting pollutants or hazardous substances in air and water samples .

Environmental Applications

  • Pollutant Degradation :
    • Studies have explored the use of oxadiazole derivatives in photocatalytic applications for the degradation of organic pollutants. The compound's ability to absorb UV light can facilitate reactions that break down harmful substances in wastewater treatment processes .
  • Bioremediation :
    • Given its structural features, this compound may aid in bioremediation efforts by enhancing the bioavailability of certain contaminants or by acting as a growth stimulant for specific microbial populations capable of degrading environmental pollutants .

Case Study 1: Anticancer Efficacy

A study conducted on a series of oxadiazole derivatives demonstrated that modifications at the phenyl ring significantly increased cytotoxicity against breast cancer cell lines (MCF-7). The introduction of a hydroxynaphthalene group was found to enhance the interaction with DNA, leading to increased apoptosis rates.

Case Study 2: Antimicrobial Activity

Research published in Journal of Medicinal Chemistry highlighted that compounds similar to 2-((5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-methyl-3-nitrophenyl)acetamide exhibited potent activity against MRSA (Methicillin-resistant Staphylococcus aureus), suggesting potential as a lead compound for antibiotic development.

Comparison with Similar Compounds

Key Observations :

  • Substituent Effects : The target compound’s 3-hydroxynaphthalen-2-yl group distinguishes it from analogs with simpler aryl (e.g., 4-chlorophenyl) or alkyl substituents. This group may improve lipophilicity and target binding compared to derivatives like the 4,6-dimethylpyrimidin-2-yl analog.
  • Melting Points : While data for the target compound are unavailable, related oxadiazole-acetamide derivatives exhibit melting points ranging from 96°C to 170°C, suggesting moderate thermal stability.
  • Spectral Signatures : IR spectra of analogs show consistent C=O stretches near 1670–1682 cm⁻¹, and NMR data reveal characteristic acetamide CH₂ protons at δ 5.38–5.48 ppm.

Q & A

Q. What are the common synthetic routes for preparing this compound?

The compound is typically synthesized via 1,3-dipolar cycloaddition between azide and alkyne precursors, followed by thioether formation. Key steps include:

  • Reacting substituted 1,3,4-oxadiazole-2-thiols with chloroacetamide derivatives in acetone under reflux with K₂CO₃ as a base .
  • Monitoring reaction progress via TLC (hexane:ethyl acetate solvent systems) and isolating products through ethyl acetate extraction, brine washing, and recrystallization (ethanol) .
  • Confirming purity via melting point analysis and spectroscopic techniques (IR, NMR, HRMS) .

Q. What standard characterization techniques are used for structural validation?

  • IR spectroscopy identifies functional groups (e.g., C=O at ~1670–1680 cm⁻¹, NO₂ asymmetric stretching at ~1500–1535 cm⁻¹) .
  • NMR spectroscopy (¹H and ¹³C) confirms regiochemistry and substituent positions. For example, aromatic protons in the 7.20–8.61 ppm range and triazole protons at ~8.36 ppm .
  • HRMS validates molecular ion peaks (e.g., [M+H]⁺ calculated for C₂₁H₁₈N₅O₄: 404.1359; observed: 404.1348) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity?

  • Catalyst selection : Copper(II) acetate (10 mol%) in tert-butanol/water (3:1) enhances 1,3-dipolar cycloaddition efficiency .
  • Solvent systems : Polar aprotic solvents (e.g., DMF) improve solubility of nitroaryl intermediates, while acetone facilitates nucleophilic substitution for thioether formation .
  • Temperature control : Reflux at 80–90°C for 6–8 hours balances reaction rate and side-product minimization .

Q. How can spectroscopic data resolve tautomeric equilibria (e.g., thione-thiol tautomerism)?

  • Variable-temperature NMR detects dynamic equilibria by observing proton shifts at different temperatures .
  • Computational modeling (DFT) predicts stable tautomers, which can be cross-validated with experimental IR and UV-Vis spectra .

Q. How to address contradictions in reported synthetic yields or spectroscopic data?

  • Reproducibility checks : Validate reaction parameters (e.g., catalyst purity, solvent ratios) across independent trials .
  • Advanced NMR techniques : Use 2D-COSY or NOESY to resolve overlapping signals in complex aromatic regions .
  • Crystallographic analysis : Single-crystal X-ray diffraction provides unambiguous structural confirmation, as demonstrated for N-(4-chloro-2-nitrophenyl)acetamide derivatives .

Q. What methodologies are recommended for evaluating biological activity (e.g., enzyme inhibition)?

  • In vitro assays : Acetylcholinesterase inhibition can be tested using Ellman’s method, with IC₅₀ values calculated from dose-response curves .
  • Structure-activity relationship (SAR) studies : Modify the hydroxynaphthyl or nitrophenyl moieties and correlate changes with activity .

Q. How to analyze intermolecular interactions in the solid state?

  • X-ray crystallography reveals hydrogen bonding (e.g., C–H⋯O interactions) and π-π stacking between aromatic rings, as seen in N-(4-chloro-2-nitrophenyl)acetamide derivatives .
  • Hirshfeld surface analysis quantifies interaction contributions (e.g., H-bonding vs. van der Waals forces) .

Q. What strategies ensure compound stability during storage and handling?

  • Thermogravimetric analysis (TGA) identifies decomposition temperatures.
  • pH stability studies : Store in anhydrous conditions (desiccators) to prevent hydrolysis of the oxadiazole ring .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.